1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine is a chemical compound that has been studied extensively for its potential therapeutic applications. The compound is a piperazine derivative and has been found to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine is not fully understood. However, it has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. The compound has also been found to modulate the activity of other neurotransmitters, including norepinephrine and glutamate.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has been found to have various biochemical and physiological effects. The compound has been found to increase serotonin and dopamine levels in the brain, leading to its potential use as an antidepressant and antipsychotic agent. It has also been found to have anxiolytic effects, reducing anxiety levels in animal models. Additionally, the compound has been found to have neuroprotective effects, potentially protecting against cell death in neurological disorders.
Advantages and Limitations for Lab Experiments
1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has several advantages for lab experiments. The compound is readily available and can be synthesized on a large scale. It has also been extensively studied, making it a well-characterized compound. However, the compound has limitations as well. Its mechanism of action is not fully understood, and its potential therapeutic applications are still being explored.
Future Directions
There are several future directions for research on 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine. One direction is to further explore its potential use as an antidepressant, anxiolytic, and antipsychotic agent. Another direction is to investigate its potential use in the treatment of neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and its effects on other neurotransmitters.
Synthesis Methods
The synthesis of 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine involves the reaction of 2-fluoroaniline with 1-isobutyl-4-piperidone in the presence of sodium hydride and DMF. The resulting intermediate is then reacted with phosgene to yield the final product. This synthesis method has been optimized and can be carried out on a large scale.
Scientific Research Applications
1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has been extensively studied for its potential therapeutic applications. The compound has been found to have potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
[4-(2-fluorophenyl)piperazin-1-yl]-[1-(2-methylpropyl)piperidin-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30FN3O/c1-16(2)15-22-9-7-17(8-10-22)20(25)24-13-11-23(12-14-24)19-6-4-3-5-18(19)21/h3-6,16-17H,7-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJMRLZOESHEFLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CCC(CC1)C(=O)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.